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Compound of Interest

Compound Name: TCO-PEG24-acid

Cat. No.: B15544463

Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals working on nanoparticle-based delivery systems, targeted therapies, and

bioorthogonal chemistry applications.

Introduction
The convergence of nanotechnology and bioorthogonal chemistry has paved the way for

advanced drug delivery and molecular imaging platforms. A key strategy in this field is the

surface functionalization of nanoparticles to enhance their biocompatibility and enable targeted

conjugation. This protocol details the functionalization of nanoparticles with TCO-PEG24-acid,

a heterobifunctional linker.

The TCO (trans-cyclooctene) group is a highly reactive dienophile that participates in the

inverse-electron-demand Diels-Alder cycloaddition (IEDDA) with tetrazine partners.[1][2] This

reaction is exceptionally fast and bioorthogonal, meaning it proceeds with high efficiency in

complex biological environments without interfering with native biochemical processes.[1][3]

The Polyethylene Glycol (PEG) component, specifically a 24-unit chain, serves as a hydrophilic

spacer.[4] PEGylation of nanoparticles is a widely adopted strategy to:
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Improve Solubility and Stability: Prevents aggregation and enhances colloidal stability in

aqueous solutions.[5][6]

Reduce Immunogenicity: Creates a "stealth" coating that reduces nanoparticle uptake by the

immune system, thereby prolonging circulation time.[7][8]

Minimize Steric Hindrance: The flexible PEG chain extends the reactive TCO group away

from the nanoparticle surface, improving its accessibility for subsequent conjugation

reactions.[3]

The terminal carboxylic acid group on the TCO-PEG24-acid linker allows for covalent

attachment to nanoparticles that have primary amine groups on their surface, typically through

carbodiimide-mediated amide bond formation.[4] This application note provides a detailed

protocol for this conjugation, along with methods for characterization and a summary of

expected quantitative outcomes.

Chemical Reaction and Experimental Workflow
The functionalization process involves a two-step chemical reaction. First, the carboxylic acid of

TCO-PEG24-acid is activated using EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and

NHS (N-hydroxysuccinimide) to form a more reactive NHS ester. This activated linker is then

reacted with primary amine groups present on the nanoparticle surface to form a stable amide

bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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